![molecular formula C6H10BrN3 B2467335 3-Bromo-1-(2-methylpropyl)-1,2,4-triazole CAS No. 1849323-78-9](/img/structure/B2467335.png)
3-Bromo-1-(2-methylpropyl)-1,2,4-triazole
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Overview
Description
Bromo compounds, such as “3-Bromo-1-(2-methylpropyl)-1,2,4-triazole”, are typically organic compounds that contain a bromine atom. These compounds are often used in organic synthesis .
Molecular Structure Analysis
The molecular structure of bromo compounds depends on the specific compound. For example, 1-Bromo-2-methylpropene has a molecular weight of 135.002 .Chemical Reactions Analysis
Bromo compounds can undergo various chemical reactions, including substitution and elimination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of bromo compounds depend on the specific compound. For example, 1-Bromo-2-methylpropene has a molecular weight of 135.002 .Scientific Research Applications
- Alkenyl Imines : 3-Bromo-2-methylpropene is used in the synthesis of alkenyl imines . These compounds play a crucial role in various chemical reactions and are valuable intermediates in organic synthesis.
- Complex Formation : Researchers have employed 3-Bromo-2-methylpropene to synthesize the 2-methylpropenyl (methallyl) complex, Cp*Os(η3-allyl)Br2 . Such complexes are relevant in coordination chemistry and catalysis studies.
- Enantioselective Synthesis : Studies have explored chiral phase transfer alkylation using 3-Bromo-2-methylpropene, leading to the formation of (S)-α-alkylcysteines . This research contributes to enantioselective synthesis and asymmetric catalysis.
- Hazard Classifications : 3-Bromo-2-methylpropene is classified as a flammable liquid (H225), skin corrosive (H314), and aquatic chronic hazard (H411) . Researchers handling this compound should follow safety protocols.
Organic Synthesis and Chemical Reactions
Coordination Chemistry
Chiral Phase Transfer Alkylation
Safety Considerations
Physical Properties
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-bromo-1-(2-methylpropyl)-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10BrN3/c1-5(2)3-10-4-8-6(7)9-10/h4-5H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQNHYACLKRDKMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C=NC(=N1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-(2-methylpropyl)-1,2,4-triazole |
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